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Compound of Interest

Compound Name: 1,4-Dichloro-3-buten-2-one

Cat. No.: B8763518

Get Quote

1,4-Dichloro-2-butene is an organochlorine compound that exists as two geometric isomers: cis

and trans. These isomers are key precursors in the production of chloroprene, a monomer for

synthetic rubber.[1]

The general synthesis involves the chlorination of butadiene.[1] Both isomers present as

colorless to light yellow liquids and are characterized by their high reactivity and toxicity.[2][3]

Table 1: Physicochemical Properties of 1,4-Dichloro-2-butene Isomers
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Section 2: Synthesis and Industrial Production
The primary industrial route to 1,4-dichloro-2-butene is the chlorination of butadiene. This

process must be carefully controlled to optimize the yield of the desired product and manage

the formation of byproducts.

Workflow for the Synthesis of 1,4-Dichloro-2-butene
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Caption: Industrial synthesis of 1,4-dichloro-2-butene via chlorination of butadiene.

Detailed Synthesis Protocol
Reactant Feed: Gaseous butadiene and chlorine are introduced into a reaction vessel.

Reaction Conditions: The reaction is typically carried out in the liquid phase at temperatures

between 60-120 °C. A catalyst may be present to influence the isomeric ratio.[1]

Isomerization: The initial product mixture can be isomerized by heating in the presence of a

catalyst to yield 3,4-dichlorobut-1-ene, which is a direct precursor to chloroprene.[1]

Purification: The product mixture is subjected to distillation to separate the desired

dichlorobutene isomers from unreacted starting materials and byproducts like

tetrachlorobutanes.[6]
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The rationale for the specific temperature range is to facilitate the desired chlorination reaction

while minimizing polymerization and other side reactions. The choice of catalyst can be critical

in directing the regioselectivity of the chlorine addition.

Section 3: Chemical Reactivity and Mechanistic
Pathways
The reactivity of 1,4-dichloro-2-butene is dominated by the presence of the double bond and

the two allylic chloride functional groups. These features make it a versatile building block in

organic synthesis.

Key Reactions
Nucleophilic Substitution: The chlorine atoms are susceptible to displacement by a wide

range of nucleophiles. This is a cornerstone of its utility in synthesizing more complex

molecules.

Isomerization: As mentioned, 1,4-dichloro-2-butene can be isomerized to 3,4-dichlorobut-1-

ene, a crucial step in the synthesis of chloroprene.[1]

Cyclization Reactions: It is a precursor for the synthesis of various heterocyclic compounds.

[1] For instance, the condensation of sulfone-activated methylene compounds with cis-1,4-

dichloro-2-butene can yield cyclopentenes.[5]

Reaction with Sodium Amide:cis-1,4-Dichloro-2-butene reacts with sodium amide to produce

trans-1-chloro-1,3-butadiene.[5]

Reaction Pathway: Isomerization to Chloroprene Precursor

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://en.wikipedia.org/wiki/1,4-Dichlorobut-2-ene
https://en.wikipedia.org/wiki/1,4-Dichlorobut-2-ene
https://www.sigmaaldrich.com/TW/zh/product/aldrich/195707
https://www.sigmaaldrich.com/TW/zh/product/aldrich/195707
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8763518?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: Key transformation of 1,4-dichloro-2-butene to the chloroprene monomer.

Section 4: Applications in Drug Development and
Chemical Industry
The primary industrial application of 1,4-dichloro-2-butene is as an intermediate in the

production of chloroprene, which is then polymerized to form neoprene synthetic rubber.[1]

Beyond this large-scale application, its reactivity makes it a valuable tool in more specialized

areas, including pharmaceutical synthesis.

Building Block for Complex Molecules: It serves as a versatile four-carbon building block for

introducing unsaturation and functionality into organic molecules.

Synthesis of Heterocycles: Its ability to undergo cyclization reactions makes it a precursor for

various heterocyclic systems, which are common scaffolds in pharmaceuticals.[1]

Precursor to Other Intermediates: It is a starting material for adiponitrile (a precursor to

nylon) and butane-1,4-diol.[2]

Section 5: Safety, Handling, and Toxicology
1,4-Dichloro-2-butene is a hazardous substance that must be handled with extreme caution by

trained personnel.
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Table 2: GHS Hazard Statements for 1,4-Dichloro-2-butene
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Handling and Personal Protective Equipment (PPE)
Ventilation: Work should be conducted in a well-ventilated area, preferably in a chemical

fume hood, to avoid inhalation of vapors.[8]

Personal Protective Equipment: Wear appropriate chemical-resistant gloves, protective

clothing, and eye/face protection.[7][9] Respiratory protection is also necessary.[7]

Storage: Store in a cool, dry, well-ventilated place away from heat, sparks, and open flames.

The storage area should be designed for flammable and corrosive liquids.[8] It is

incompatible with strong oxidizing agents, strong bases, and many amines.[8][10]

Spill Response: In case of a spill, eliminate all ignition sources. Absorb the spill with an inert

material and dispose of it as hazardous waste.[10]

First Aid Measures
Inhalation: Move the victim to fresh air immediately. If breathing is difficult, administer

oxygen. Seek immediate medical attention.[11]

Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while

removing contaminated clothing.[11]
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Eye Contact: Immediately flush eyes with plenty of water for at least 30 minutes. Seek

immediate medical attention.[11]

Ingestion: Do not induce vomiting. If the victim is conscious, give 2-4 cupfuls of milk or water.

Seek immediate medical attention.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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